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Introduction

Penethamate hydriodide is a prodrug of benzylpenicillin, specifically formulated for veterinary
use, particularly in cattle.[1][2] Its unique lipophilic nature allows for effective penetration of the
blood-milk barrier, making it a valuable agent for the treatment of bovine mastitis caused by
penicillin-sensitive microorganisms.[3] Following intramuscular administration, penethamate
hydriodide is rapidly hydrolyzed into the active metabolite, benzylpenicillin (penicillin G), and
diethylaminoethanol.[1] This mechanism facilitates high concentrations of the active compound
at the site of infection in the udder.[3] These application notes provide a comprehensive
overview of the intramuscular administration protocols for penethamate hydriodide in cattle,
including dosage regimens, pharmacokinetic data, and detailed experimental methodologies.

Mechanism of Action

Penethamate hydriodide acts as a targeted delivery system for penicillin G to the mammary
gland. As a prodrug, it is biologically inactive in its initial form.[3] After intramuscular injection, it
is absorbed into the bloodstream and, due to its chemical properties, readily crosses from the
blood into the milk.[3] Within the udder tissue and milk, it undergoes hydrolysis to release
benzylpenicillin.[3] Benzylpenicillin then exerts its bactericidal effect by inhibiting the synthesis
of the bacterial cell wall.[3]
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Caption: Mechanism of action of penethamate hydriodide.

Quantitative Data Summary
Dosage and Administration Regimens

The recommended dosage of penethamate hydriodide can vary depending on the specific
product and the severity of the infection. The following table summarizes common dosage
regimens for the treatment of bovine mastitis.
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Parameter

Recommended Dosage/Administration

Dosage

10-15 mg/kg body weight daily[3]

10,000-15,000 1U/kg body weight daily[4]

Frequency Once daily[3][4]
) 1 to 5 consecutive days, depending on the
Duration
condition[3][4]
Route Intramuscular (IM) injection[3][4]

Max Volume/Site

20 mL[4]

Pharmacokinetic Parameters of Benzylpenicillin
following Intramuscular Penethamate Hydriodide

Administration

The pharmacokinetic profile of benzylpenicillin after intramuscular administration of

penethamate hydriodide has been investigated in lactating dairy cows.

Parameter Plasma Milk
Time to Maximum
) 3.76 hours 5.91 hours
Concentration (Tmax)
Half-life (t1/2) 4.27 hours 4.00 hours

Withdrawal Periods

Adherence to withdrawal periods is crucial to prevent antibiotic residues in food products.
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Product Meat and Offal Milk

48 hours (for 5 MIU daily dose)
PenethaOne 7 days[4] or 60 hours (for 10 MIU
followed by 5 MIU)[4]

72 hours (6 milkings) for
Penethaject Not specified multiple treatments; 36 hours

for a single treatment

Experimental Protocols
Clinical Efficacy Trial for Bovine Mastitis

This protocol outlines a randomized controlled field trial to evaluate the efficacy of
intramuscular penethamate hydriodide for the treatment of subclinical mastitis in lactating
dairy cows.[5]

a. Animal Selection:

« Inclusion criteria: Lactating cows with a Somatic Cell Count (SCC) > 300,000 cells/mL in at
least two of the last three monthly milk recordings.[5] At least one quarter must have an SCC
> 250,000 cells/mL.[5] The same bacterial pathogen must be isolated from two consecutive
milk samples taken 2-4 days apart.[5]

o Exclusion criteria: Cows with clinical signs of mastitis, recent antibiotic treatment, or known
hypersensitivity to penicillin.

b. Treatment Groups:

o Treatment Group: Administer penethamate hydriodide intramuscularly at a dose of 15
mg/kg body weight once daily for 3 consecutive days.

e Control Group: No treatment administered.

c. Data Collection:
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o Collect quarter milk samples for bacteriological analysis and SCC determination at 14, 28,
and 60 days post-treatment.[5]

d. Outcome Assessment;

» Bacteriological Cure: Defined as the absence of the pre-treatment pathogen in the milk
samples taken at 14 and 28 days post-treatment.[5]

e Somatic Cell Count: Monitor changes in SCC in treated versus control groups.
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Caption: Clinical efficacy trial workflow.
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Pharmacokinetic Study Protocol

This protocol describes a study to determine the pharmacokinetic profile of benzylpenicillin in

plasma and milk of lactating dairy cows following intramuscular administration of penethamate
hydriodide.

a. Animal Preparation:

Use healthy, lactating dairy cows.

House animals in individual stalls to allow for accurate sample collection.

Acclimate animals to the experimental conditions for at least 48 hours prior to the study.
. Drug Administration:

Reconstitute the penethamate hydriodide powder with the provided sterile diluent
according to the manufacturer's instructions.[3] Shake well until the powder is fully dissolved.

[3]

Administer a single intramuscular injection of penethamate hydriodide at a dose of 15
mg/kg body weight into the neck muscles.

. Sample Collection:

Blood: Collect blood samples from the jugular or coccygeal vein into heparinized tubes at
pre-determined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, 24, 36, and 48 hours post-
administration).

Milk: Collect milk samples from all four quarters at the same time points as blood collection.

Process blood samples by centrifugation to separate plasma. Store plasma and milk
samples at -20°C or lower until analysis.

. Sample Analysis:

Determine the concentration of benzylpenicillin in plasma and milk samples using a validated
High-Performance Liquid Chromatography (HPLC) method.[6][7]
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Caption: Pharmacokinetic study workflow.

Conclusion

The intramuscular administration of penethamate hydriodide is an effective therapeutic
strategy for bovine mastitis. Its unique pharmacokinetic properties ensure high concentrations
of the active compound, benzylpenicillin, at the site of infection. The protocols and data
presented in these application notes provide a comprehensive resource for researchers and
drug development professionals working with this important veterinary antibiotic. Adherence to
recommended dosages, administration protocols, and withdrawal times is essential for
ensuring therapeutic efficacy and food safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b121397?utm_src=pdf-custom-synthesis
https://www.ema.europa.eu/en/documents/mrl-report/penethamate-hydriodide-summary-report-1-committee-veterinary-medicinal-products_en.pdf
https://pubmed.ncbi.nlm.nih.gov/28512690/
https://pubmed.ncbi.nlm.nih.gov/28512690/
https://assets.elanco.com/0cec44ed-3eaa-0009-2029-666567e7e4de/14fff5e3-cb0c-4792-86bf-f7f0e5941391/ELAN00142%20Penethaject%20Detailer%20Update%20A4_FA4_Email.pdf
https://agrihealth.co.nz/uploads/1f6a5fce470864f451de73aae0cf577c.pdf
https://pubmed.ncbi.nlm.nih.gov/18218750/
https://pubmed.ncbi.nlm.nih.gov/18218750/
https://pubmed.ncbi.nlm.nih.gov/29889313/
https://pubmed.ncbi.nlm.nih.gov/29889313/
https://pubmed.ncbi.nlm.nih.gov/29889313/
https://pubmed.ncbi.nlm.nih.gov/2488611/
https://pubmed.ncbi.nlm.nih.gov/2488611/
https://pubmed.ncbi.nlm.nih.gov/2488611/
https://www.benchchem.com/product/b121397#intramuscular-administration-protocols-for-penethamate-hydriodide-in-cattle
https://www.benchchem.com/product/b121397#intramuscular-administration-protocols-for-penethamate-hydriodide-in-cattle
https://www.benchchem.com/product/b121397#intramuscular-administration-protocols-for-penethamate-hydriodide-in-cattle
https://www.benchchem.com/product/b121397#intramuscular-administration-protocols-for-penethamate-hydriodide-in-cattle
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b121397?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

